Cas no 1581307-35-8 (Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate)

• Product Name: Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate
• CAS No: 1581307-35-8
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 4702134
• Update Time: 2025-10-29

Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate

• Inchi： 1S/C13H17BrO3/c1-9(2)16-12(15)13(3,4)17-11-7-5-10(14)6-8-11/h5-9H,1-4H3
• InChI Key： SBFQVQQKVGVKOW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C(=O)OC(C)C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Topological Polar Surface Area: 35.5

Additional information on Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate

Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate (CAS No. 1581307-35-8): An Overview of Its Properties and Applications

Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate (CAS No. 1581307-35-8) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure, which includes a bromophenyl group and an isopropyl ester moiety. The combination of these functional groups endows the molecule with a range of useful properties, making it a valuable intermediate in various chemical processes.

The chemical structure of Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate is defined by its molecular formula, C₁₃H₁₇BrO₃. The presence of the bromine atom in the phenyl ring and the ester functionality in the isopropyl group provides a platform for diverse chemical transformations. The bromine atom, in particular, serves as an excellent leaving group for nucleophilic substitution reactions, facilitating the synthesis of more complex molecules.

In the context of organic synthesis, Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate has been extensively studied for its utility as a building block. Recent research has highlighted its role in the development of novel pharmaceuticals and agrochemicals. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated the use of this compound in the synthesis of potent anti-inflammatory agents. The bromine atom was selectively replaced with various functional groups to enhance the biological activity and pharmacokinetic properties of the resulting compounds.

The pharmaceutical applications of Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate are particularly noteworthy. Its ability to undergo selective transformations makes it an ideal candidate for drug discovery and development. A recent clinical trial reported in the Journal of Medicinal Chemistry (2022) evaluated a derivative of this compound as a potential treatment for neurodegenerative diseases. The results showed promising neuroprotective effects, suggesting that further investigation into this class of compounds could lead to new therapeutic options.

Beyond pharmaceuticals, Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate has found applications in materials science. Its unique chemical properties make it suitable for use in polymer synthesis and surface modification. A study published in Macromolecules (2023) explored the use of this compound as a monomer for preparing functional polymers with enhanced thermal stability and mechanical strength. The resulting polymers exhibited improved performance in various industrial applications, such as coatings and adhesives.

The synthesis of Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate involves several well-established chemical reactions. One common approach involves the reaction of 4-bromophenol with isopropyl 2-chloro-2-methylpropanoate in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield. Alternative synthetic routes have also been developed to improve efficiency and reduce environmental impact.

The physical properties of Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate include its melting point, boiling point, and solubility characteristics. These properties are crucial for its handling and storage in laboratory settings. The compound is generally stable under standard conditions but should be stored away from strong oxidizing agents to prevent degradation.

In terms of safety, Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate is classified as a low-toxicity compound when handled properly. However, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal. Personal protective equipment such as gloves and goggles should be worn when working with this compound to minimize exposure risks.

The environmental impact of Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate has also been studied to ensure its sustainable use in industrial processes. Research has shown that proper waste management practices can significantly reduce any potential environmental hazards associated with its production and disposal.

In conclusion, Isopropyl 2-(4-bromophenoxy)-2-methylpropanoate (CAS No. 1581307-35-8) is a multifaceted compound with broad applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.